Cas no 119647-69-7 (Ethyl 4-acetyl-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 4-acetyl-1H-pyrrole-2-carboxylate
• CAS No: 119647-69-7
• Molecular Formula: C₉H₁₁NO₃
• Molecular Weight: 181.1885
• MDL: MFCD09263957
• CID: 1101365
• PubChem ID: 15266295

Ethyl 4-acetyl-1H-pyrrole-2-carboxylate Properties

Names and Identifiers

• 4-acetyl-1H-Pyrrole-2-carboxylic acid ethyl ester
• ethyl 4-acetyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 4-acetyl-, ethyl ester
• Ethyl 4-acetylpyrrole-2-carboxylate
• PHZSCVNFRGWVRI-UHFFFAOYSA-N
• AB50260
• AK601316
• SCHEMBL4674699
• MFCD09263957
• A907533
• DS-19701
• 119647-69-7
• AKOS006228653
• DB-171318
• DTXSID70570689
• CS-0095281
• ETHYL4-ACETYL-1H-PYRROLE-2-CARBOXYLATE
• C71663

• MDL： MFCD09263957
• InChIKey： PHZSCVNFRGWVRI-UHFFFAOYSA-N
• Inchi： 1S/C9H11NO3/c1-3-13-9(12)8-4-7(5-10-8)6(2)11/h4-5,10H,3H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1=C([H])C(C(C([H])([H])[H])=O)=C([H])N1[H])=O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 181.07389321g/mol
• Heavy Atom Count: 13
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 59.2

Experimental Properties

• Boiling Point: 348.6±27.0°C at 760 mmHg